Cas no 38952-62-4 (Dimorpholinomethanone)

• Product Name: Dimorpholinomethanone
• CAS No: 38952-62-4
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD00593814
• CID: 1496189
• PubChem ID: 253662151
• Update Time: 2025-07-22

Dimorpholinomethanone Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4,4'-carbonylbis-
• 4,4'-Carbonyldimorpholine
• 4,4'-carbonyl-di-morpholine
• Dimorpholinomethanone
• .4,4'-carbonyl-bis-morpholine
• .4,4'-Carbonyl-di-morpholin
• .4-Morpholinocarbonyl-morpholin
• .dimorpholinomethanone
• .N,N'-carbonyldimorpholine
• 4,4''-carbonyldimorpholine
• Morpholine, 4,4'-carbonylbis
• dimorpholin-4-ylmethanone
• Di-morpholin-4-yl-methanone
• BAS 01511296
• Morpholino ketone
• Dimorpholino ketone
• dimorpholin-4-yl ketone
• MLS000071840
• HMS1678D19
• HMS2416L22
• 4-(morpholine-4-carbonyl)morpholine
• STK091425
• SMR000010599
• ST50253179
• ST24046638
• AK00739102

• MDL： MFCD00593814
• Inchi： 1S/C9H16N2O3/c12-9(10-1-5-13-6-2-10)11-3-7-14-8-4-11/h1-8H2
• InChI Key： QONGECDDDTYBGS-UHFFFAOYSA-N
• SMILES： O1CCN(C(N2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 200.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 178
• Topological Polar Surface Area: 42

Experimental Properties

• Melting Point: 142.0 to 146.0 deg-C
• PSA: 42.01000
• LogP: -0.35340

Dimorpholinomethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,2-8°C

Additional information on Dimorpholinomethanone

Introduction to Dimorpholinomethanone (CAS No. 38952-62-4)

Dimorpholinomethanone, with the CAS number 38952-62-4, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of two morpholine rings connected by a carbonyl group. The chemical formula of Dimorpholinomethanone is C₈H₁₄N₂O₂, and it has a molecular weight of 170.20 g/mol.

The physical properties of Dimorpholinomethanone include a white crystalline solid form with a melting point of approximately 105-107°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it highly suitable for various laboratory applications. The compound's stability under standard conditions and its low toxicity profile contribute to its widespread use in research settings.

In the realm of chemical synthesis, Dimorpholinomethanone serves as an important building block for the preparation of more complex molecules. Its reactivity and functional groups make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its potential as a precursor for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drugs.

The biological activity of Dimorpholinomethanone has been extensively studied. Research has shown that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings have significant implications for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, Dimorpholinomethanone has demonstrated promising anticancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are crucial for cell survival and proliferation, and their inhibition by Dimorpholinomethanone can lead to cell cycle arrest and apoptosis.

The pharmacokinetic properties of Dimorpholinomethanone have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which makes it an attractive candidate for drug development. Preclinical studies have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to various tissues in the body. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted through both renal and biliary routes.

In terms of safety, Dimorpholinomethanone has been evaluated in several toxicological studies. These studies have demonstrated that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further research is needed to fully understand its long-term safety and potential side effects in humans.

The potential applications of Dimorpholinomethanone extend beyond its use as a therapeutic agent. It has also been explored for its utility in diagnostic imaging and as a tool for studying cellular processes. For example, researchers have used derivatives of Dimorpholinomethanone to develop fluorescent probes that can be used to visualize specific cellular targets in live cells.

In conclusion, Dimorpholinomethanone (CAS No. 38952-62-4) is a multifaceted compound with a wide range of applications in chemical synthesis, biological research, and pharmaceutical development. Its unique chemical structure and favorable biological properties make it an important molecule for further investigation and potential clinical use. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic opportunities will emerge.